Cas no 303009-19-0 (Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)-)

• Product name: Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)-
• CAS No: 303009-19-0
• MF: C₁₂H₁₅N₃
• MW: 201.2676
• CID: 299378
• PubChem ID: 45094620

Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)-
• Benzenamine, 4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)- (9CI)
• 4-(5-ethyl-3-methylpyrazol-1-yl)aniline
• YXN
• 303009-19-0
• 4-(5-Ethyl-3-methyl-1H-pyrazol-1-yl)aniline
• DTXSID40667297

• Inchi： InChI=1S/C12H15N3/c1-3-11-8-9(2)14-15(11)12-6-4-10(13)5-7-12/h4-8H,3,13H2,1-2H3
• InChI Key： LAVBGRFHIWCGIQ-UHFFFAOYSA-N
• SMILES： C(C1N(C2C=CC(N)=CC=2)N=C(C)C=1)C

Computed Properties

• Exact Mass: 201.12675
• Monoisotopic Mass: 201.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8A^2

Experimental Properties

• PSA: 43.84